Technical Support Center: Minimizing Off-Target Effects of Pyrrolidine-Containing Ligands

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*[1-(3-Chloro-phenyl)-3-pyrrolidin-1-yl-propyl]-methyl-amine*
CAS No.:	*672309-96-5*
Cat. No.:	*B1597045*

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyrrolidine-containing ligands. This guide is designed to provide you with in-depth, field-proven insights and actionable troubleshooting strategies to minimize off-target effects and enhance the selectivity of your compounds. Pyrrolidine scaffolds are prevalent in medicinal chemistry due to their unique structural and biological properties.[1][2] However, their inherent characteristics can sometimes lead to unintended interactions with other biological macromolecules, resulting in off-target effects.

This resource is structured to address common challenges encountered during the drug discovery and development process, from initial design and screening to preclinical evaluation. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our recommendations in authoritative scientific literature.

Section 1: Foundational Knowledge & FAQs

This section addresses fundamental questions and concepts related to off-target effects of pyrrolidine-containing ligands.

© 2026 BenchChem. All rights reserved.

FAQ 1: What are off-target effects and why are they a concern with pyrrolidine-containing ligands?

Answer: Off-target effects occur when a drug or ligand interacts with molecules other than its intended therapeutic target.[3] These unintended interactions can lead to a range of outcomes, from reduced efficacy to adverse drug reactions and toxicity. Pyrrolidine rings, as five-membered nitrogen-containing heterocycles, are core structures in numerous biologically active molecules.[2] Their conformational flexibility and ability to participate in various non-covalent interactions can sometimes lead to promiscuous binding to multiple proteins.[4]

FAQ 2: What are the common molecular mechanisms behind the off-target effects of these ligands?

Answer: The off-target binding of pyrrolidine-containing ligands can be attributed to several factors:

- Structural Similarity of Binding Pockets: The ligand may bind to unintended targets that share structural or electrostatic similarities with the primary target's binding site.
- Physicochemical Properties: Properties such as lipophilicity and charge distribution can influence a ligand's promiscuity. Highly lipophilic compounds, for instance, may non-specifically interact with hydrophobic pockets in various proteins.
- Conformational Flexibility: The pyrrolidine ring can adopt multiple conformations, some of which may fit into the binding sites of off-target proteins.[4][5] Controlling the ring's puckering through strategic substitutions can enhance selectivity.[4][5]

FAQ 3: How can I proactively design pyrrolidine-containing ligands with better selectivity?

Answer: A proactive approach to ligand design is crucial for minimizing off-target effects. Key strategies include:

- Structure-Activity Relationship (SAR) Studies: Systematically modifying the pyrrolidine scaffold and its substituents can reveal which chemical features are critical for on-target potency and which contribute to off-target binding.[1][2][6][7][8]

© 2026 BenchChem. All rights reserved.

- Conformational Constraint: Introducing steric bulk or ring constraints can lock the pyrrolidine ring into a specific conformation that is preferentially recognized by the on-target protein.[5][9][10][11] For example, the introduction of a tert-butyl group can strongly influence the puckering of the pyrrolidine ring.[5][11]

- Bioisosteric Replacement: Replacing the pyrrolidine ring with other heterocyclic systems can sometimes improve selectivity while maintaining desired interactions with the target.

- Computational Modeling: In silico methods like molecular docking and quantitative structure-activity relationship (QSAR) modeling can predict potential off-target interactions early in the design phase.[12][13][14]

Section 2: Troubleshooting Guide for Experimental Challenges

This section provides a question-and-answer formatted guide to address specific issues you might encounter during your experiments.

Issue 1: My pyrrolidine-containing ligand shows potent on-target activity in biochemical assays, but in cell-based assays, I observe unexpected or toxic phenotypes.

Question: What is the likely cause of this discrepancy, and how can I investigate it?

Answer: This is a classic indicator of potential off-target effects. While your compound effectively binds its intended target in a purified system, in the complex environment of a living cell, it may be interacting with other proteins, leading to unforeseen biological consequences.[15]

Troubleshooting Workflow:

- Phenotypic Screening: Conduct a broad phenotypic screen to characterize the cellular effects of your compound.[3][16] This involves treating various cell lines with your ligand and

© 2026 BenchChem. All rights reserved.

monitoring a wide range of parameters, such as cell viability, morphology, and signaling pathway activation.[17][18][19]

- Target Deconvolution: If the phenotypic screen reveals a consistent, unexpected phenotype, the next step is to identify the off-target(s) responsible. Several methods can be employed for this "target deconvolution" process.[19]
- Affinity Chromatography: Immobilize your ligand on a solid support and use it to pull down interacting proteins from cell lysates. The captured proteins can then be identified by mass spectrometry.
- Computational Off-Target Prediction: Utilize online databases and prediction tools to generate a list of potential off-targets based on the chemical structure of your ligand.[12][13][20][21] These predictions can then be experimentally validated.

Experimental Protocol: Basic Phenotypic Screening

- Cell Line Selection: Choose a panel of cell lines relevant to your therapeutic area of interest, as well as some standard, well-characterized lines (e.g., HEK293, HeLa).
- Compound Treatment: Plate the cells in 96- or 384-well plates and treat them with a concentration range of your pyrrolidine-containing ligand. Include appropriate positive and negative controls.
- High-Content Imaging: After a suitable incubation period, stain the cells with a panel of fluorescent dyes that highlight different cellular components (e.g., nucleus, cytoskeleton, mitochondria).
- Image Acquisition and Analysis: Use a high-content imaging system to capture images of the cells and automated image analysis software to quantify various phenotypic parameters.
- Data Interpretation: Analyze the data to identify any dose-dependent changes in cellular phenotype induced by your compound.

Issue 2: I am developing a PROTAC with a pyrrolidine-containing linker, and I'm observing degradation of

© 2026 BenchChem. All rights reserved.

proteins other than my target of interest.

Question: How can the linker be contributing to off-target effects, and what are the strategies for optimization?

Answer: In Proteolysis Targeting Chimeras (PROTACs), the linker connecting the target-binding warhead and the E3 ligase-recruiting moiety is not just a passive spacer.[22][23] Its length, composition, and attachment points are critical determinants of the PROTAC's efficacy and selectivity.[24][25] An improperly designed linker can lead to the formation of unproductive ternary complexes or facilitate the degradation of off-target proteins.[26]

Linker Optimization Strategies:

© 2026 BenchChem. All rights reserved.

Strategy	Rationale	Key Considerations
Varying Linker Length	The distance between the target protein and the E3 ligase is crucial for efficient ubiquitination.[24][27]	Systematically synthesize a series of PROTACs with different linker lengths (e.g., PEG, alkyl chains) to identify the optimal spacing.[25][27]
Modulating Linker Rigidity	A more rigid linker can pre-organize the PROTAC into a conformation that favors the formation of the desired ternary complex, thereby improving selectivity.[25][28]	Incorporate cyclic structures like piperazine or piperidine into the linker to reduce conformational flexibility.[28][29]
Altering Linker Composition	The chemical nature of the linker can influence the PROTAC's solubility, cell permeability, and potential for non-specific interactions.[24][30]	Experiment with different linker types (e.g., hydrophilic PEGs vs. hydrophobic alkyl chains) to optimize physicochemical properties.[22][26]
Optimizing Attachment Points	The position where the linker is attached to the warhead and the E3 ligase ligand can significantly impact the geometry of the ternary complex.[24]	Use computational modeling to predict optimal attachment points that allow for productive ternary complex formation without steric hindrance.

Diagram: PROTAC Linker Optimization Workflow

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A workflow for PROTAC linker optimization.

Issue 3: My binding assays show high non-specific binding of my pyrrolidine-containing ligand.

© 2026 BenchChem. All rights reserved.

Question: What experimental parameters can I adjust to reduce non-specific binding and improve the signal-to-noise ratio in my assays?

Answer: High non-specific binding can obscure the true on-target interaction and make it difficult to accurately determine binding affinity and kinetics. This is often due to the physicochemical properties of the ligand, such as high lipophilicity, or suboptimal assay conditions.

Troubleshooting Steps for Binding Assays:

- Assay Buffer Optimization:
  - Detergent Concentration: Include a non-ionic detergent (e.g., Tween-20, Triton X-100) in your assay buffer to disrupt non-specific hydrophobic interactions. Titrate the detergent concentration to find the optimal balance between reducing non-specific binding and maintaining on-target activity.
  - Blocking Agents: Add bovine serum albumin (BSA) or other blocking proteins to the buffer to saturate non-specific binding sites on your assay plates or beads.
- Wash Steps: Increase the number and/or stringency of the wash steps to more effectively remove unbound and weakly interacting ligands.
- Ligand Concentration: Use the lowest concentration of labeled ligand that still provides a robust signal. High concentrations can lead to increased non-specific binding.
- Cell-Based Binding Assays: Whenever possible, transition from biochemical assays to cell-based binding assays.[15][31][32][33][34] These assays provide a more physiologically relevant context and can help to identify ligands that only bind their target in its native cellular environment.[15]

Section 3: Advanced Characterization Techniques

For a more comprehensive understanding of your ligand's selectivity profile, consider employing the following advanced techniques.

Kinetic Profiling

© 2026 BenchChem. All rights reserved.

Rationale: While binding affinity (KD) is a critical parameter, it does not provide the full picture of a ligand's interaction with its target. Two ligands with similar affinities can have vastly different association (kon) and dissociation (koff) rates.[35] A ligand with a slow koff (long residence time) for its on-target may exhibit improved efficacy and a better selectivity profile, even if its affinity is not exceptionally high.[36][37][38]

Recommended Technique: Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time measurement of binding kinetics. By immobilizing the target protein on a sensor chip and flowing the ligand over the surface, you can directly measure the association and dissociation rates.

Diagram: Interpreting Kinetic Data



Click to download full resolution via product page

Caption: Comparing kinetic profiles for ligand selectivity.

Computational Off-Target Prediction Databases

Several publicly and commercially available databases can be used to predict the potential off-targets of your small molecules. These tools use a variety of algorithms, including 2D chemical similarity, 3D shape matching, and machine learning, to compare your ligand to a large database of known bioactive compounds.[12][21]

Popular Off-Target Prediction Resources:

© 2026 BenchChem. All rights reserved.

Resource	Description
ChEMBL	A large, open-access database of bioactive molecules with drug-like properties. It can be used to identify proteins that are known to bind to compounds structurally similar to your ligand of interest.
SwissTargetPrediction	A web-based tool that predicts the most probable protein targets of a small molecule based on a combination of 2D and 3D similarity measures.
CRISPRoffT	A comprehensive database of CRISPR/Cas off-targets that can be a valuable resource for understanding the potential for off-target gene editing.[39][40]

It is important to note that these are predictive tools, and any identified potential off-targets should be experimentally validated.

References

- Basith, S., et al. (2018). Novel Computational Approach to Predict Off-Target Interactions for Small Molecules. National Institutes of Health. [Link]
- Bohrium. (n.d.). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). Bohrium. [Link]
- Lawrence Livermore National Laboratory. (n.d.). A Computational Approach to Improve Prediction of Off-Target Drug Binding Using Membrane Bilayer Effects. LDRD Annual Report. [Link]
- Chen, L., et al. (2017). Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors. National Institutes of Health. [Link]

© 2026 BenchChem. All rights reserved.

- American Chemical Society. (2022). Innovative Medicinal Chemistry Strategies for Improving Target Binding Kinetics in Drug Discovery. ACS Publications. [Link]
- Patsnap. (2025). How can off-target effects of drugs be minimised?. Patsnap Synapse. [Link]
- AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm. [Link]
- MacDonald, M. L., et al. (2006). Identifying off-target effects and hidden phenotypes of drugs in human cells. PubMed. [Link]
- Spjuth, O., et al. (2017). Predicting Off-Target Binding Profiles With Confidence Using Conformal Prediction. Frontiers in Pharmacology. [Link]
- American Chemical Society. (2015). Rational Approaches to Improving Selectivity in Drug Design. Journal of Medicinal Chemistry. [Link]
- ResearchGate. (2025). Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review) | Request PDF. ResearchGate. [Link]
- MDPI. (2022). Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics. MDPI. [Link]
- Cyrus, K., et al. (2011). Impact of linker length on the activity of PROTACs. National Institutes of Health. [Link]
- PubMed Central. (2023). Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. PubMed Central. [Link]
- Open Exploration Publishing. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. [Link]
- Royal Society of Chemistry. (2017). Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors. RSC Publishing. [Link]

© 2026 BenchChem. All rights reserved.

- National Institutes of Health. (2021). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. National Institutes of Health. [Link]
- National Institutes of Health. (2023). New strategies to enhance the efficiency and precision of drug discovery. National Institutes of Health. [Link]
- Öztürk, H., et al. (2019). Comparison Study of Computational Prediction Tools for Drug-Target Binding Affinities. Frontiers in Pharmacology. [Link]
- Vipergen. (n.d.). Cell Based Assays & Cell Based Screening Assays in Modern Research. Vipergen. [Link]
- National Institutes of Health. (2022). Proteolysis-targeting chimeras with reduced off-targets. National Institutes of Health. [Link]
- IntechOpen. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IntechOpen. [Link]
- ResearchGate. (2025). Kinetic Profiling of Ligands and Fragments Binding to GPCRs by TR-FRET. ResearchGate. [Link]
- PubMed. (2002). Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis of cis- and trans-4-tert-butylprolines. PubMed. [Link]
- Oxford Academic. (2024). CRISPRoffT: comprehensive database of CRISPR/Cas off-targets. Nucleic Acids Research. [Link]
- National Institutes of Health. (2017). Phenotypic screening combined with machine learning for efficient identification of breast cancer-selective therapeutic targets. National Institutes of Health. [Link]
- UTHealth Houston. (n.d.). Home | CRISPRoffT: Comprehensive database of CRISPR/Cas off-targets. UTHealth Houston. [Link]
- National Institutes of Health. (2010). Cell-based assays for screening androgen receptor ligands. National Institutes of Health. [Link]

© 2026 BenchChem. All rights reserved.

- ResearchGate. (2022). Innovative Medicinal Chemistry Strategies for Improving Target Binding Kinetics in Drug Discovery | Request PDF. ResearchGate. [Link]
- American Chemical Society. (2000). A Novel Strategy for Improving Ligand Selectivity in Receptor-Based Drug Design. Journal of Medicinal Chemistry. [Link]
- Royal Society of Chemistry. (2014). Thermodynamic and kinetic specificities of ligand binding. RSC Publishing. [Link]
- IntechOpen. (2021). Tools for sgRNA Target Finding and Evaluation, and Prediction of Off-Target Effects. IntechOpen. [Link]
- ResearchGate. (n.d.). Tools and software packages related to finding off-target sites. ResearchGate. [Link]
- PubMed. (1995). Introduction of a conformational switching element on a pyrrolidine ring. Synthesis and evaluation of (R,R*)-(+/-)-methyl 3-acetyl-4-[3- (cyclopentyloxy)-4-methoxyphenyl]-3-methyl-1-pyrrolidinecarboxylate, a potent and selective inhibitor of cAMP-specific phosphodiesterase*. PubMed. [Link]
- CD Genomics. (n.d.). Cas-Offinder: An Online Tool for sgRNA Off-Target Prediction. CD Genomics. [Link]
- Technology Networks. (2025). Phenotypic Screening: A Powerful Tool for Drug Discovery. Technology Networks. [Link]
- Wiley Online Library. (2011). Effects of ring contraction on the conformational preferences of α-substituted proline analogs. Journal of Peptide Science. [Link]
- Creative Biolabs. (n.d.). Cell based Binding Assay. Creative Biolabs. [Link]
- ResearchGate. (2025). Locked Conformations for Proline Pyrrolidine Ring: Synthesis and Conformational Analysis of cis- and trans -4- tert -Butylprolines | Request PDF. ResearchGate. [Link]
- Wikipedia. (n.d.). Ligand binding assay. Wikipedia. [Link]

© 2026 BenchChem. All rights reserved.

- American Chemical Society. (2015). Specificity quantification for ligand binding and drug discovery. ACS Publications. [Link]
- Drug Hunter. (2023). Drug Target Identification Methods After a Phenotypic Screen. Drug Hunter. [Link]
- National Institutes of Health. (2016). Cell-Binding Assays for Determining the Affinity of Protein–Protein Interactions: Technologies and Considerations. National Institutes of Health. [Link]
- Wiley Online Library. (2024). Characteristic roadmap of linker governs the rational design of PROTACs. Medicinal Chemistry Research. [Link]
- National Institutes of Health. (2022). Characteristic roadmap of linker governs the rational design of PROTACs. National Institutes of Health. [Link]
- National Institutes of Health. (2021). Current strategies for the design of PROTAC linkers: a critical review. National Institutes of Health. [Link]
- DASH (Harvard). (2015). Binding affinity and kinetic analysis of targeted small molecule-modified nanoparticles. DASH (Harvard). [Link]
- arXiv. (2024). html. arXiv. [Link]
- National Center for Biotechnology Information. (2021). Analyzing Kinetic Binding Data. Assay Guidance Manual. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review): Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]

- 2. researchgate.net [researchgate.net]
- 3. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
- 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis of cis- and trans-4-tert-butylprolines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Synthesis, biological evaluation, and structure activity relationship (SAR) study of pyrrolidine amide derivatives as N-acylethanolamine acid amidase (NAAA) inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
- 9. pubs.acs.org [pubs.acs.org]
- 10. Introduction of a conformational switching element on a pyrrolidine ring. Synthesis and evaluation of (R*,R*)-(+/-)-methyl 3-acetyl-4-[3- (cyclopentyloxy)-4-methoxyphenyl]-3-methyl-1-pyrrolidinecarboxylate, a potent and selective inhibitor of cAMP-specific phosphodiesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Frontiers | Predicting Off-Target Binding Profiles With Confidence Using Conformal Prediction [frontiersin.org]
- 14. researchgate.net [researchgate.net]
- 15. Cell Based Assays & Cell Based Screening Assays in Modern Research [vipergen.com]
- 16. technologynetworks.com [technologynetworks.com]
- 17. Identifying off-target effects and hidden phenotypes of drugs in human cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Phenotypic screening combined with machine learning for efficient identification of breast cancer-selective therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
- 19. drughunter.com [drughunter.com]

© 2026 BenchChem. All rights reserved.

- 20. A Computational Approach to Improve Prediction of Off-Target Drug Binding Using Membrane Bilayer Effects | LDRD Annual Report [ldrd-annual.llnl.gov]
- 21. Artificial Intelligence/Machine Learning-Driven Small Molecule Repurposing via Off-Target Prediction and Transcriptomics [mdpi.com]
- 22. The Essential Role of Linkers in PROTACs [axispharm.com]
- 23. pdf.benchchem.com [pdf.benchchem.com]
- 24. Novel approaches for the rational design of PROTAC linkers [explorationpub.com]
- 25. Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras - PMC [pmc.ncbi.nlm.nih.gov]
- 26. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
- 27. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
- 28. Characteristic roadmap of linker governs the rational design of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
- 29. Proteolysis-targeting chimeras with reduced off-targets - PMC [pmc.ncbi.nlm.nih.gov]
- 30. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
- 31. Cell-based assays for screening androgen receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
- 32. Cell based Binding Assay - Creative Biolabs [creative-biolabs.com]
- 33. Ligand binding assay - Wikipedia [en.wikipedia.org]
- 34. Cell-Binding Assays for Determining the Affinity of Protein–Protein Interactions: Technologies and Considerations - PMC [pmc.ncbi.nlm.nih.gov]
- 35. Analyzing Kinetic Binding Data - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 36. researchgate.net [researchgate.net]
- 37. researchgate.net [researchgate.net]
- 38. Thermodynamic and kinetic specificities of ligand binding - Chemical Science (RSC Publishing) [pubs.rsc.org]
- 39. academic.oup.com [academic.oup.com]
- 40. Home | CRISPRoffT: Comprehensive database of CRISPR/Cas off-targets [ccsm.uth.edu]

© 2026 BenchChem. All rights reserved.

- To cite this document: BenchChem. [Technical Support Center: Minimizing Off-Target Effects of Pyrrolidine-Containing Ligands]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1597045/docs#technical-support-center-minimizing-off-target-effects-of-pyrrolidine-containing-ligands]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.